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3-(2-Dimethylaminoethyl)-4-chloro-5-propoxyindole hemifumarate 3-(2-Dimethylaminoethyl)-4-chloro-5-propoxyindole hemifumarate Selective, brain penetrant 5-HT(1B/D) receptor agonist; High Quality Biochemicals for Research Uses
Brand Name: Vulcanchem
CAS No.: 172378-03-9
VCID: VC0005943
InChI: InChI=1S/2C15H21ClN2O.C4H4O4/c2*1-4-9-19-13-6-5-12-14(15(13)16)11(10-17-12)7-8-18(2)3;5-3(6)1-2-4(7)8/h2*5-6,10,17H,4,7-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
SMILES: CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.C(=CC(=O)O)C(=O)O
Molecular Formula: C34H46Cl2N4O6
Molecular Weight: 677.7 g/mol

3-(2-Dimethylaminoethyl)-4-chloro-5-propoxyindole hemifumarate

CAS No.: 172378-03-9

Cat. No.: VC0005943

Molecular Formula: C34H46Cl2N4O6

Molecular Weight: 677.7 g/mol

* For research use only. Not for human or veterinary use.

3-(2-Dimethylaminoethyl)-4-chloro-5-propoxyindole hemifumarate - 172378-03-9

Specification

Description Selective, brain penetrant 5-HT(1B/D) receptor agonist; High Quality Biochemicals for Research Uses
CAS No. 172378-03-9
Molecular Formula C34H46Cl2N4O6
Molecular Weight 677.7 g/mol
IUPAC Name (E)-but-2-enedioic acid;2-(4-chloro-5-propoxy-1H-indol-3-yl)-N,N-dimethylethanamine
Standard InChI InChI=1S/2C15H21ClN2O.C4H4O4/c2*1-4-9-19-13-6-5-12-14(15(13)16)11(10-17-12)7-8-18(2)3;5-3(6)1-2-4(7)8/h2*5-6,10,17H,4,7-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
Standard InChI Key DMVXZPOKLOHYDW-WXXKFALUSA-N
Isomeric SMILES CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.C(=C/C(=O)O)\C(=O)O
SMILES CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.C(=CC(=O)O)C(=O)O
Canonical SMILES CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.C(=CC(=O)O)C(=O)O

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